Cas no 1805477-30-8 (4-(Difluoromethyl)-2-fluoro-5-iodopyridine-3-sulfonamide)

• Product Name: 4-(Difluoromethyl)-2-fluoro-5-iodopyridine-3-sulfonamide
• CAS No: 1805477-30-8
• MF: C₆H₄F₃IN₂O₂S
• MW: 352.072842597961
• CID: 4882450
• Update Time: 2025-05-20

4-(Difluoromethyl)-2-fluoro-5-iodopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-5-iodopyridine-3-sulfonamide

• Inchi： 1S/C6H4F3IN2O2S/c7-5(8)3-2(10)1-12-6(9)4(3)15(11,13)14/h1,5H,(H2,11,13,14)
• InChI Key： KAWXQXZIJLYHFH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(F)F)S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 4-(Difluoromethyl)-2-fluoro-5-iodopyridine-3-sulfonamide

Comprehensive Introduction to 4-(Difluoromethyl)-2-fluoro-5-iodopyridine-3-sulfonamide (CAS No. 1805477-30-8)

4-(Difluoromethyl)-2-fluoro-5-iodopyridine-3-sulfonamide is a highly specialized heterocyclic compound with significant potential in pharmaceutical research and agrochemical development. This compound, identified by its unique CAS No. 1805477-30-8, belongs to the pyridine sulfonamide family, a class known for its versatile applications in drug discovery and material science. Its molecular structure features a difluoromethyl group, a fluoro substituent, and an iodo moiety, which collectively enhance its reactivity and binding affinity in biological systems.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in designing next-generation therapeutics. Researchers are particularly interested in 4-(Difluoromethyl)-2-fluoro-5-iodopyridine-3-sulfonamide for its potential as a kinase inhibitor or enzyme modulator. The presence of fluorine atoms in its structure improves metabolic stability and bioavailability, making it a promising candidate for targeted drug delivery systems. Additionally, the iodo group offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in organic chemistry forums and AI-driven research tools.

The synthesis of 4-(Difluoromethyl)-2-fluoro-5-iodopyridine-3-sulfonamide involves multi-step organic transformations, including halogenation and sulfonylation. These processes are often optimized using computational chemistry models, a trending topic in scientific communities. Its physicochemical properties, such as solubility and thermal stability, are critical for applications in high-throughput screening and medicinal chemistry. Users searching for "pyridine sulfonamide synthesis" or "fluorinated heterocycles in drug design" will find this compound highly relevant.

Beyond pharmaceuticals, 4-(Difluoromethyl)-2-fluoro-5-iodopyridine-3-sulfonamide is explored in agrochemical formulations. Its pesticidal activity against resistant strains aligns with the growing interest in sustainable crop protection. The compound's mode of action, possibly involving enzyme inhibition, is a hot topic in agricultural research circles. Keywords like "novel agrochemical intermediates" and "fluorine in pest control" are frequently associated with such studies.

From a commercial perspective, CAS No. 1805477-30-8 is available through specialized chemical suppliers catering to R&D laboratories. Its pricing and purity grades (e.g., >98% HPLC) are common queries among procurement professionals. The compound's safety data and handling protocols are documented in accordance with global regulatory standards, ensuring compliance in international markets.

In conclusion, 4-(Difluoromethyl)-2-fluoro-5-iodopyridine-3-sulfonamide represents a cutting-edge chemical entity with dual applications in life sciences and agriculture. Its structural uniqueness and functional diversity make it a subject of ongoing academic investigations and industrial collaborations. For those tracking emerging chemical building blocks or fluorine chemistry trends, this compound offers a compelling case study.